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Compound of Interest

Compound Name: 3-Chloro-2,5,6-trifluoropyridine

Cat. No.: B1273222

In-depth Technical Guide: 3-Chloro-2,5,6-
trifluoropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chloro-2,5,6-trifluoropyridine is a halogenated pyridine derivative recognized primarily for
its role as a versatile intermediate in the synthesis of complex organic molecules. Its unique
substitution pattern, featuring both chlorine and fluorine atoms on the pyridine ring, offers
distinct reactivity profiles that are of significant interest in the fields of medicinal chemistry and
agrochemical research. This technical guide provides a comprehensive overview of the known
properties, synthesis, and potential research applications of 3-Chloro-2,5,6-trifluoropyridine,
with a focus on its utility as a building block for novel bioactive compounds. While detailed
public-domain research applications are limited, this guide consolidates available data and
outlines potential synthetic pathways and research directions.

Core Compound Properties

3-Chloro-2,5,6-trifluoropyridine is a colorless liquid at room temperature. Its fundamental
properties are summarized in the table below.
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Property Value

Molecular Formula CsHCI FsN
Molecular Weight 167.52 g/mol

CAS Number 2879-42-7
Appearance Clear, colorless liquid
Purity Typically =98%
Boiling Point 132-134 °C

Density 1.562 g/mL
Refractive Index 1.456

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of 3-Chloro-2,5,6-
trifluoropyridine are not extensively documented in publicly available literature, its synthesis
can be inferred from established methods for related fluorinated pyridines. A potential synthetic
route involves the selective reduction of a more highly fluorinated precursor.

Potential Synthetic Pathway

A plausible laboratory-scale synthesis of 3-Chloro-2,5,6-trifluoropyridine could involve the
selective hydrodefluorination of 3-Chloro-2,4,5,6-tetrafluoropyridine. This transformation can be
conceptually illustrated as follows:
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3-Chloro-2,4,5,6-tetrafluoropyridine

Selective Reduction
e.g., NaBH4 in ethanol)

3-Chloro-2,5,6-trifluoropyridine

3-Chloro-2,5,6-trifluoropyridine

]

Nucleophilic Substitution or
Cross-Coupling Reaction

'

Functionalized Pyridine Derivative

'

Further Synthetic Transformations

'

Target Molecule
(e.g., Pharmaceutical or Agrochemical)
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Dissolve 3-Chloro-2,5,6-trifluoropyridine
in DMF

!

Add Primary Amine and K2COs

'

Heat Reaction Mixture

'

Monitor by TLC/LC-MS

'

Work-up and Extraction

'

Purification by Chromatography

'

Characterization of Product

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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